Cas no 32685-23-7 (1H-Indole-5-carbonitrile, 1-[(4-methylphenyl)sulfonyl]-)

1H-Indole-5-carbonitrile, 1-[(4-methylphenyl)sulfonyl]- is a specialized organic compound featuring an indole core functionalized with a cyano group at the 5-position and a 4-methylphenylsulfonyl moiety at the 1-position. This structure confers unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis, particularly as an intermediate in the development of biologically active molecules. The electron-withdrawing sulfonyl and cyano groups enhance its utility in nucleophilic substitution and cross-coupling reactions. Its crystalline form ensures stability and ease of handling. The compound’s well-defined purity and consistent performance make it a reliable choice for research and industrial applications requiring precise functionalization of the indole scaffold.
1H-Indole-5-carbonitrile, 1-[(4-methylphenyl)sulfonyl]- structure
32685-23-7 structure
Product Name:1H-Indole-5-carbonitrile, 1-[(4-methylphenyl)sulfonyl]-
CAS No:32685-23-7
MF:C16H12N2O2S
MW:296.343682289124
CID:1452043
PubChem ID:22492573
Update Time:2025-05-27

1H-Indole-5-carbonitrile, 1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-5-carbonitrile, 1-[(4-methylphenyl)sulfonyl]-
    • 1-(4-methylphenyl)sulfonylindole-5-carbonitrile
    • DB-391187
    • 5-Cyano-N-tosylindole
    • 1-tosyl-1H-indole-5-carbonitrile
    • 1-(p-tolylsulfonyl)indole-5-carbonitrile
    • 5-Cyano-1-(p-toluenesulfonyl)indole
    • 32685-23-7
    • CHEMBL1085822
    • 1-(Toluene-4-sulfonyl)-indole-5-carbonitrile
    • 1-(4-methylbenzenesulfonyl)-1H-indole-5-carbonitrile
    • 1-(Toluene-4-sulfonyl)-1H-indole-5-carbonitrile
    • DTXSID90626152
    • SCHEMBL2649774
    • 1-(4-Methylbenzene-1-sulfonyl)-1H-indole-5-carbonitrile
    • XCOIQAXZQXWZSE-UHFFFAOYSA-N
    • 1-[(4-Methylphenyl)sulfonyl]-1H-indole-5-carbonitrile
    • MDL: MFCD22666203
    • Inchi: 1S/C16H12N2O2S/c1-12-2-5-15(6-3-12)21(19,20)18-9-8-14-10-13(11-17)4-7-16(14)18/h2-10H,1H3
    • InChI Key: XCOIQAXZQXWZSE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1C=CC2C=C(C#N)C=CC1=2)(=O)=O

Computed Properties

  • Exact Mass: 296.06206
  • Monoisotopic Mass: 296.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 522
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 71.2Ų

Experimental Properties

  • PSA: 62.86

1H-Indole-5-carbonitrile, 1-[(4-methylphenyl)sulfonyl]- Pricemore >>

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